1,3,5-trimethyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3,5-trimethyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H24N6O and its molecular weight is 316.409. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cannabinoid Receptor Antagonism
This compound has been studied primarily for its role as a cannabinoid receptor antagonist. It's a derivative of the biarylpyrazole class, which includes compounds like SR141716; these are known for their potent and selective antagonism of the CB1 cannabinoid receptor (Lan et al., 1999). This antagonism is useful in studying the endocannabinoid system, which plays a crucial role in various physiological processes.
Molecular Interaction Studies
The compound is also used in molecular interaction studies to understand the binding mechanisms at the cannabinoid receptors. Conformational analysis of this compound, along with others, helps in developing pharmacophore models for cannabinoid receptors, providing insights into the molecular interactions between these receptors and their ligands (Shim et al., 2002).
Radiopharmaceuticals
Derivatives of this compound, due to their high affinity for cannabinoid receptors, are used in creating radiopharmaceuticals. These are crucial in imaging studies like SPECT (Single Photon Emission Computed Tomography), which helps in visualizing CB1 receptor distribution and functioning in vivo (Seltzman et al., 2002).
Functionalization Reactions Studies
This compound is also significant in studies exploring functionalization reactions. These studies are crucial for understanding the synthesis of various derivatives and their potential applications in medicinal chemistry (Yıldırım et al., 2005).
Inverse Agonist Activity
It has been shown to act as an inverse agonist at the cannabinoid CB1 receptor. Research in this area contributes to our understanding of how inverse agonists function and their potential therapeutic applications (Hurst et al., 2006).
Properties
IUPAC Name |
1,3,5-trimethyl-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N6O/c1-10-9-14(19-18-10)22-7-5-13(6-8-22)17-16(23)15-11(2)20-21(4)12(15)3/h9,13H,5-8H2,1-4H3,(H,17,23)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZDQCCIUHUIROB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N2CCC(CC2)NC(=O)C3=C(N(N=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.